Cas no 2171903-12-9 (2-Chloro-5-(trifluoromethyl)phenyl chloroformate)

• Product Name: 2-Chloro-5-(trifluoromethyl)phenyl chloroformate
• CAS No: 2171903-12-9
• MF: C₈H₃Cl₂F₃O₂
• MW: 259.009431123734
• CID: 5783440
• PubChem ID: 165588042
• Update Time: 2025-06-11

2-Chloro-5-(trifluoromethyl)phenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• SY296923
• 2-chloro-5-(trifluoromethyl)phenyl chloroformate
• 2171903-12-9
• EN300-1612632
• 2-Chloro-5-(trifluoromethyl)phenyl carbonochloridate
• 2-Chloro-5-(trifluoromethyl)phenyl chloroformate

• Inchi： 1S/C8H3Cl2F3O2/c9-5-2-1-4(8(11,12)13)3-6(5)15-7(10)14/h1-3H
• InChI Key： WKFJCHLSYVBXPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=CC=1OC(=O)Cl

Computed Properties

• Exact Mass: 257.9462192g/mol
• Monoisotopic Mass: 257.9462192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.547±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 235.9±40.0 °C(Predicted)

Additional information on 2-Chloro-5-(trifluoromethyl)phenyl chloroformate

Introduction to 2-Chloro-5-(trifluoromethyl)phenyl chloroformate (CAS No. 2171903-12-9)

2-Chloro-5-(trifluoromethyl)phenyl chloroformate (CAS No. 2171903-12-9) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This chloroformate derivative is characterized by its unique chemical structure, which includes a chloro group and a trifluoromethyl group attached to a phenyl ring. These functional groups confer specific reactivity and stability properties, making the compound valuable for various advanced applications.

The chemical formula of 2-Chloro-5-(trifluoromethyl)phenyl chloroformate is C₉H₄ClF₃O₃. Its molecular weight is approximately 264.57 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethyl acetate. These solubility properties facilitate its use in various chemical reactions and formulations.

In the realm of organic synthesis, 2-Chloro-5-(trifluoromethyl)phenyl chloroformate serves as an important reagent for the introduction of trifluoromethyl and chloro functionalities into target molecules. The trifluoromethyl group is known for its electron-withdrawing effect, which can significantly influence the electronic properties of the molecule. This makes it particularly useful in the synthesis of pharmaceuticals, agrochemicals, and other functional materials where precise control over electronic properties is crucial.

The chloroformate functional group in 2-Chloro-5-(trifluoromethyl)phenyl chloroformate is highly reactive and can participate in a variety of nucleophilic substitution reactions. This reactivity allows it to be used as a protecting group for alcohols and amines, which can be selectively deprotected under mild conditions. Additionally, the compound can serve as a coupling agent in the formation of esters and amides, making it a valuable tool in synthetic chemistry.

In pharmaceutical research, 2-Chloro-5-(trifluoromethyl)phenyl chloroformate has gained attention due to its potential in drug discovery and development. The trifluoromethyl group has been shown to enhance the metabolic stability and bioavailability of drug candidates, which are critical factors in the success of new therapeutics. Recent studies have explored the use of this compound in the synthesis of novel antiviral agents, anticancer drugs, and central nervous system (CNS) modulators.

A notable example of its application in drug development is its use in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The introduction of trifluoromethyl groups via 2-Chloro-5-(trifluoromethyl)phenyl chloroformate can improve the pharmacokinetic properties of prodrugs, leading to enhanced therapeutic efficacy and reduced side effects.

In materials science, 2-Chloro-5-(trifluoromethyl)phenyl chloroformate has found applications in the development of advanced polymers and coatings. The trifluoromethyl group imparts hydrophobicity and chemical resistance to these materials, making them suitable for use in harsh environments. For instance, polymers containing this compound have been used in protective coatings for electronic devices and automotive parts.

The safety profile of 2-Chloro-5-(trifluoromethyl)phenyl chloroformate is an important consideration for its handling and use. While it is not classified as a hazardous material under current regulations, appropriate safety measures should be taken to prevent exposure to skin and eyes, as well as inhalation. It is recommended to handle this compound in a well-ventilated area or fume hood to minimize potential risks.

In conclusion, 2-Chloro-5-(trifluoromethyl)phenyl chloroformate (CAS No. 2171903-12-9) is a multifunctional compound with broad applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an essential tool for researchers and scientists working on advanced chemical systems. As ongoing research continues to uncover new uses for this compound, it is expected to play an increasingly important role in various scientific disciplines.